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Compound of Interest

Compound Name: Opromazine hydrochloride

Cat. No.: B1265178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of

Opromazine hydrochloride stock solutions for research purposes. Opromazine, a

phenothiazine derivative, is an antagonist of dopamine receptors (D1 and D2), serotonin

receptors (5-HT2A and 5-HT2C), muscarinic receptors (M1-M5), alpha-1-adrenergic receptors,

and histamine H1-receptors.[1][2] Its primary use in research is for studying dopaminergic

neurotransmission and its effects on psychotic behavior and emesis.[3][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Opromazine hydrochloride is

presented in the table below. This information is crucial for accurate stock solution preparation

and experimental design.
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Property Value Reference

Molecular Formula C₁₇H₂₁ClN₂S [3]

Molecular Weight 320.88 g/mol [2][3]

CAS Number 53-60-1 [2][3]

Appearance Solid [5]

Solubility (in vitro)

DMSO: ≥ 58 mg/mL (≥ 180.75

mM)[6] Water: 100 mg/mL

(311.64 mM) (ultrasonication

may be required)[7] PBS: 100

mg/mL (311.64 mM)[8]

[6][7][8]

Storage of Powder -20°C for up to 3 years [6]

Storage of Stock Solutions
-80°C for up to 1 year -20°C

for up to 1 month
[2][6]

Experimental Protocols
Safety Precautions
Opromazine hydrochloride is considered a hazardous substance.[9] It is harmful if swallowed

and may cause skin sensitization.[10][11] Always handle this compound in a well-ventilated

area, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses.[9][11] Avoid inhalation of dust and direct contact with skin and eyes.[9]

Preparation of a 10 mM Opromazine Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Opromazine hydrochloride powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 320.88 g/mol x 1000 mg/g = 3.2088 mg

Weigh the Opromazine hydrochloride:

Carefully weigh out approximately 3.21 mg of Opromazine hydrochloride powder using

an analytical balance and place it into a sterile microcentrifuge tube.

Add the solvent:

Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolve the compound:

Vortex the solution until the Opromazine hydrochloride is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[6][8]

Aliquot and store:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[2][8]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[2][6][8]

Preparation of an Aqueous Stock Solution
For experiments where DMSO may be cytotoxic or interfere with the assay, an aqueous stock

solution can be prepared. Opromazine hydrochloride is soluble in water and PBS.[7][8]

Materials:

Opromazine hydrochloride powder

Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes

Ultrasonicator (optional)

0.22 µm sterile syringe filter

Procedure:

Weigh the Opromazine hydrochloride:

Weigh the desired amount of Opromazine hydrochloride powder.

Add the solvent:

Add the appropriate volume of sterile water or PBS to achieve the desired concentration.

Dissolve the compound:

Vortex the solution thoroughly. If the compound does not dissolve completely, sonication

may be required.[7]

Sterile filter:

For cell culture applications, it is recommended to sterile-filter the aqueous stock solution

using a 0.22 µm syringe filter before use.[8]
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Aliquot and store:

Aliquot and store as described for the DMSO stock solution. Note that aqueous solutions

may have a shorter shelf life than DMSO solutions.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for Opromazine Hydrochloride Stock Solution Preparation.

Opromazine Hydrochloride Mechanism of Action:
Dopamine Receptor Antagonism
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Caption: Simplified Dopamine D2 Receptor Signaling and Opromazine Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Promazine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Promazine-Hydrochloride
https://www.selleckchem.com/products/promazine-hydrochloride.html
https://www.medkoo.com/products/8717
https://www.echemi.com/products/pid_Seven40602-promazinehydrochloride.html
https://www.clinisciences.com/en/other-products-186/opromazine-hydrochloride-316-07-24459335.html
https://www.clinisciences.com/en/other-products-186/opromazine-hydrochloride-316-07-24459335.html
https://www.targetmol.com/compound/promazine%20hydrochloride
https://file.medchemexpress.com/batch_PDF/HY-B1225/Promazine-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Promazine-hydrochloride.html
https://datasheets.scbt.com/sc-212585.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600764_1.0_SDS_EN.pdf?ref=1707742519
http://file.medchemexpress.com/batch_PDF/HY-B1225/Promazine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1265178#how-to-prepare-opromazine-hydrochloride-stock-solutions-for-research
https://www.benchchem.com/product/b1265178#how-to-prepare-opromazine-hydrochloride-stock-solutions-for-research
https://www.benchchem.com/product/b1265178#how-to-prepare-opromazine-hydrochloride-stock-solutions-for-research
https://www.benchchem.com/product/b1265178#how-to-prepare-opromazine-hydrochloride-stock-solutions-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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